Cas no 892761-37-4 (3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892761-37-4
• MF: C₂₇H₂₄F₂N₂O₃S
• MW: 494.552872657776
• CID: 6308739
• PubChem ID: 18559982
• Update Time: 2025-06-28

3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• 6-fluoro-1-(3-fluorobenzyl)-3-(phenylsulfonyl)-7-piperidin-1-ylquinolin-4(1H)-one
• 3-(benzenesulfonyl)-6-fluoro-1-[(3-fluorophenyl)methyl]-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• 3-(benzenesulfonyl)-6-fluoro-1-[(3-fluorophenyl)methyl]-7-piperidin-1-ylquinolin-4-one
• 892761-37-4
• 6-fluoro-1-(3-fluorobenzyl)-3-(phenylsulfonyl)-7-(piperidin-1-yl)quinolin-4(1H)-one
• AKOS001916959
• F1608-0682

• Inchi： 1S/C27H24F2N2O3S/c28-20-9-7-8-19(14-20)17-31-18-26(35(33,34)21-10-3-1-4-11-21)27(32)22-15-23(29)25(16-24(22)31)30-12-5-2-6-13-30/h1,3-4,7-11,14-16,18H,2,5-6,12-13,17H2
• InChI Key： MUVBYEOLBXIXLJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN(CC2C=CC=C(C=2)F)C2=C(C1=O)C=C(C(=C2)N1CCCCC1)F)(=O)=O

Computed Properties

• Exact Mass: 494.14757013g/mol
• Monoisotopic Mass: 494.14757013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

Introduction to 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892761-37-4)

3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892761-37-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of quinoline and possesses a unique structural framework that includes a benzenesulfonyl group, fluorine substituents, and a piperidine ring. These structural features contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The quinoline core of the molecule is a well-known scaffold in medicinal chemistry, often found in various drugs due to its diverse biological activities. The presence of the benzenesulfonyl group and fluorine substituents enhances the compound's lipophilicity and metabolic stability, which are crucial for drug development. The piperidine ring, on the other hand, imparts additional structural rigidity and can influence the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific kinases involved in cancer signaling pathways. Kinase inhibitors have become a cornerstone in cancer therapy due to their ability to target key enzymes that drive tumor growth and progression. Preliminary data suggest that this compound may exhibit selective inhibition of certain kinases, making it a promising candidate for further investigation.

In addition to its potential as a kinase inhibitor, 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one has also been studied for its anti-inflammatory properties. Chronic inflammation is a common underlying factor in many diseases, including cardiovascular disorders and neurodegenerative conditions. The compound's ability to modulate inflammatory pathways could make it valuable in the development of new treatments for these conditions.

The synthesis of 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the quinoline core through cyclization reactions, followed by functional group modifications to introduce the benzenesulfonyl, fluorine, and piperidine moieties. Advances in synthetic chemistry have enabled researchers to optimize these processes, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

Preclinical studies have shown that 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one exhibits favorable pharmacokinetic properties. It demonstrates good oral bioavailability and a reasonable half-life in animal models, which are important considerations for drug development. Toxicity studies have also been conducted to assess the safety profile of the compound. Early results indicate that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one in human subjects. These trials aim to confirm the promising findings from preclinical studies and provide more detailed insights into its therapeutic potential. Initial phase I trials have focused on assessing safety and pharmacokinetics in healthy volunteers, while phase II trials are planned to explore its effectiveness in specific disease indications.

One of the key challenges in developing 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one as a therapeutic agent is optimizing its formulation for different routes of administration. Researchers are exploring various delivery systems, including oral tablets, injectable solutions, and sustained-release formulations, to enhance patient compliance and treatment outcomes.

In conclusion, 3-(benzenesulfonyl)-6-fluoro-1-(3-fluorophenyl)methyl-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892761-37-4) represents an exciting advancement in medicinal chemistry with potential applications in cancer therapy and anti-inflammatory treatments. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for further clinical development and potential commercialization as a novel pharmaceutical agent.